Cas no 102606-99-5 ([4-(Trifluoromethoxy)phenyl]methyl acetate)

• Product Name: [4-(Trifluoromethoxy)phenyl]methyl acetate
• CAS No: 102606-99-5
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 4559422
• Update Time: 2023-08-10

[4-(Trifluoromethoxy)phenyl]methyl acetate Chemical and Physical Properties

Names and Identifiers

• [4-(trifluoromethoxy)phenyl]methyl acetate
• Acetic acid, (4-(trifluoromethoxy)phenyl)methyl ester
• [4-(Trifluoromethoxy)phenyl]methyl acetate

• Inchi： 1S/C10H9F3O3/c1-7(14)15-6-8-2-4-9(5-3-8)16-10(11,12)13/h2-5H,6H2,1H3
• InChI Key： LEOJDDUQYRSCSH-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)COC(C)=O)(F)F

Computed Properties

• Exact Mass: 234.050379g/mol
• Monoisotopic Mass: 234.050379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 234.17g/mol
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5